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Compound of Interest

Compound Name: FPI-1602

Cat. No.: B12414772 Get Quote

FPI-1602 (CAS Number: 1452460-31-9) is a chemical compound identified as a β-lactamase

inhibitor. Despite its commercial availability through various chemical suppliers, a

comprehensive review of publicly accessible scientific literature, patents, and technical

databases reveals a significant lack of in-depth information regarding its biological activity,

mechanism of action, and experimental validation. This absence of published data prevents the

creation of a detailed technical guide as requested.

The compound is chemically known as (2S,5R)-2-((2-(azetidine-3-carbonyl)hydrazin-1-

yl)carbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl hydrogen sulfate. While its structure is

defined and it is categorized as a β-lactamase inhibitor, crucial data for researchers and drug

development professionals—such as quantitative measures of its inhibitory activity (e.g., IC50

values), detailed experimental protocols for its synthesis and biological evaluation, and its

effects on cellular signaling pathways—are not available in the public domain.

The designation "FPI" may suggest an origin from a specific commercial screening library or a

pharmaceutical company's internal codename, but this association is not explicitly detailed in

any found resources. Without access to the originating research or any subsequent

publications, a thorough technical analysis remains impossible.

General Structure and Chemical Properties
Based on listings from chemical suppliers, the fundamental chemical properties of FPI-1602
can be summarized as follows:
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Property Value

CAS Number 1452460-31-9

Molecular Formula C₁₁H₁₇N₅O₇S

Molecular Weight 363.35 g/mol

IUPAC Name

(2S,5R)-2-((2-(azetidine-3-carbonyl)hydrazin-1-

yl)carbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]octan-

6-yl hydrogen sulfate

The Role of β-Lactamase Inhibitors in Combating
Antibiotic Resistance
β-lactamase inhibitors are a critical component in the fight against bacterial antibiotic

resistance. β-lactam antibiotics, such as penicillins and cephalosporins, are characterized by a

β-lactam ring that is essential for their antibacterial activity. Many pathogenic bacteria have

evolved to produce β-lactamase enzymes, which hydrolyze this ring, inactivating the antibiotic.

The primary mechanism of action for β-lactamase inhibitors is to bind to and inactivate the β-

lactamase enzymes. This allows the accompanying β-lactam antibiotic to remain effective

against the bacteria. The general workflow for discovering and validating a novel β-lactamase

inhibitor is a multi-step process.

A generalized workflow for the discovery and development of a novel β-lactamase inhibitor.

Conclusion
While FPI-1602 is cataloged as a β-lactamase inhibitor, the absence of published scientific data

precludes a detailed technical assessment. For researchers, scientists, and drug development

professionals, the utility of FPI-1602 cannot be fully ascertained without access to

comprehensive preclinical data, including its inhibitory spectrum, potency, and

pharmacokinetic/pharmacodynamic properties. Further investigation into the origins of the "FPI"

designation may be necessary to uncover the relevant scientific documentation that would

enable a proper evaluation of this compound. Until such information becomes publicly

available, FPI-1602 remains an enigmatic entry in the vast landscape of potential antibiotic

resistance breakers.
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To cite this document: BenchChem. [FPI-1602: An Obscure β-Lactamase Inhibitor Awaiting
Scientific Disclosure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414772#fpi-1602-cas-number-1452460-31-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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